Cas no 878617-89-1 (3-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-propane-1,2-diol)

• Product Name: 3-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-propane-1,2-diol
• CAS No: 878617-89-1
• MF: C₅H₉N₃O₂S₂
• MW: 207.273857831955
• CID: 3154010
• PubChem ID: 6486655
• Update Time: 2025-05-20

3-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-propane-1,2-diol
• AKOS000301524
• AS-871/13053253
• 3-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]propane-1,2-diol
• 3-((5-Amino-1,3,4-thiadiazol-2-yl)thio)propane-1,2-diol
• AKOS016317484
• 878617-89-1
• CS-0365476
• 3-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1,2-propanediol
• HMS1700L20
• STL201416

• MDL： MFCD01575946
• Inchi： 1S/C5H9N3O2S2/c6-4-7-8-5(12-4)11-2-3(10)1-9/h3,9-10H,1-2H2,(H2,6,7)
• InChI Key： KJZFTWBCNSFDNN-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(CO)O

Computed Properties

• Exact Mass: 207.01361889Da
• Monoisotopic Mass: 207.01361889Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 146Ų

Additional information on 3-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-propane-1,2-diol

Comprehensive Overview of 3-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-propane-1,2-diol (CAS No. 878617-89-1)

3-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-propane-1,2-diol (CAS No. 878617-89-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiadiazole family, known for its diverse biological activities and applications in drug discovery. The presence of both amino and thiol functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The molecular formula of 3-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-propane-1,2-diol is C5H9N3O2S2, with a molecular weight of 207.27 g/mol. Its unique structure combines a thiadiazole ring with a propane-1,2-diol moiety, which contributes to its solubility in polar solvents like water and ethanol. This property is particularly advantageous for its use in aqueous-based reactions and formulations.

One of the most notable applications of 3-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-propane-1,2-diol is in the development of novel antimicrobial agents. Researchers have explored its potential as a scaffold for designing compounds with activity against resistant bacterial strains, a topic of immense interest given the global rise in antibiotic resistance. Additionally, its thiadiazole core is being investigated for anticancer properties, particularly in targeting specific enzymatic pathways involved in tumor growth.

In the context of green chemistry, 3-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-propane-1,2-diol has been studied for its role in sustainable synthesis methods. Its ability to act as a ligand or catalyst in metal-free reactions aligns with the growing demand for environmentally friendly chemical processes. This aspect is particularly relevant to industries aiming to reduce their carbon footprint and adhere to stricter environmental regulations.

The compound's solubility and stability under physiological conditions make it a candidate for drug delivery systems. Recent studies have explored its incorporation into hydrogels and nanoparticles for controlled release applications. Such innovations are critical in addressing challenges related to bioavailability and targeted therapy in modern medicine.

From a commercial perspective, the demand for 3-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-propane-1,2-diol is expected to grow, driven by its expanding applications in pharmaceutical research and material science. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. Quality control and purity standards are paramount, given its use in sensitive applications.

In summary, 3-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-propane-1,2-diol (CAS No. 878617-89-1) is a multifaceted compound with promising potential in various scientific domains. Its unique chemical properties, coupled with its applicability in cutting-edge research, position it as a valuable asset in the ongoing quest for innovative solutions in healthcare and sustainability.